Cas no 2549010-59-3 (4-(2-fluorophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole)

• Product Name: 4-(2-fluorophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole
• CAS No: 2549010-59-3
• MF: C₁₈H₁₃FN₄
• MW: 304.321026563644
• CID: 5313388
• PubChem ID: 154884162
• Update Time: 2025-10-29

4-(2-fluorophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluorophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole
• F6782-3668
• AKOS040727499
• 2549010-59-3
• 4-(2-fluorophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole

• Inchi： 1S/C18H13FN4/c19-16-11-5-4-10-15(16)17-18(22-12-6-7-13-22)23(21-20-17)14-8-2-1-3-9-14/h1-13H
• InChI Key： GMDYREFPJDCAKW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=C(N2C=CC=C2)N(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 304.11242459g/mol
• Monoisotopic Mass: 304.11242459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 503.5±60.0 °C(Predicted)
• pka: -4.66±0.70(Predicted)

Additional information on 4-(2-fluorophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole

Comprehensive Overview of 4-(2-fluorophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole (CAS No. 2549010-59-3)

The compound 4-(2-fluorophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole (CAS No. 2549010-59-3) is a structurally unique 1,2,3-triazole derivative that has garnered significant attention in pharmaceutical and materials science research. Its molecular architecture, featuring a fluorophenyl group, a phenyl ring, and a pyrrole moiety, positions it as a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential applications due to the growing demand for heterocyclic compounds in medicinal chemistry and organic electronics.

In recent years, the scientific community has focused on triazole-based compounds like 4-(2-fluorophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole due to their remarkable biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a fluorine atom enhances the compound's metabolic stability and bioavailability, making it a promising candidate for therapeutic development. Additionally, the pyrrole unit contributes to its electronic properties, which are valuable in designing organic semiconductors and light-emitting materials.

The synthesis of CAS No. 2549010-59-3 typically involves click chemistry strategies, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is renowned for its efficiency and selectivity. This method aligns with the principles of green chemistry, a trending topic in modern research, as it minimizes waste and reduces hazardous byproducts. The compound's structural flexibility allows for further derivatization, enabling researchers to explore its structure-activity relationships (SAR) for targeted applications.

From a commercial perspective, 4-(2-fluorophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole is of interest to industries specializing in high-performance materials and pharmaceutical intermediates. Its potential use in OLEDs (organic light-emitting diodes) and photovoltaic devices has been explored, leveraging its electron-rich triazole core. Meanwhile, its pharmacological relevance is being investigated in the context of kinase inhibitors and GPCR modulators, addressing pressing healthcare challenges such as drug-resistant infections and chronic diseases.

Environmental and safety considerations are also critical when handling CAS No. 2549010-59-3. While it is not classified as a hazardous substance, proper laboratory protocols should be followed to ensure safe usage. The compound's stability under various conditions makes it suitable for long-term storage and transportation, further enhancing its industrial appeal.

In summary, 4-(2-fluorophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole represents a multifaceted compound with broad applications in cutting-edge research. Its molecular design, synthetic accessibility, and functional versatility make it a valuable asset for scientists and industries alike. As advancements in precision medicine and sustainable materials continue to evolve, this compound is poised to play a pivotal role in shaping future innovations.